Cas no 820960-02-9 (1H-Indole, 6-[1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]ethoxy]-)
![1H-Indole, 6-[1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]ethoxy]- structure](https://www.kuujia.com/scimg/cas/820960-02-9x500.png)
820960-02-9 structure
Product name:1H-Indole, 6-[1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]ethoxy]-
1H-Indole, 6-[1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]ethoxy]- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole, 6-[1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]ethoxy]-
- 5-[1-(1H-indol-6-yloxy)ethyl]-4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole
- SCHEMBL5023890
- 820960-02-9
- DTXSID40635173
- 6-(1-{4-Methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}ethoxy)-1H-indole
- [rac]-6-{1-[4-methyl-2-(4-trifluoromethyl-phenyl)-thiazol-5-yl]-ethoxy}-1H-indole
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- Inchi: InChI=1S/C21H17F3N2OS/c1-12-19(13(2)27-17-8-5-14-9-10-25-18(14)11-17)28-20(26-12)15-3-6-16(7-4-15)21(22,23)24/h3-11,13,25H,1-2H3
- InChI Key: YOZISQHCYRRWFU-UHFFFAOYSA-N
- SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)C(F)(F)F)C(C)OC3=CC4=C(C=C3)C=CN4
Computed Properties
- Exact Mass: 402.10136883g/mol
- Monoisotopic Mass: 402.10136883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 526
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 66.2Ų
1H-Indole, 6-[1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]ethoxy]- Related Literature
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Cheng Zhang,Wei Wang,Yi-Cheng Li,Yan-Ge Yang,Yue Wu,Lin Liu J. Mater. Chem. A, 2018,6, 6800-6805
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Puja Panwar Hazari,Anil Kumar Mishra,Béatrice Vergier RSC Adv., 2015,5, 60161-60171
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Jinjie Qian,Wenbin Yang,Xiaofei Kuang,Jun Zhang,Yixin Cui,Weiming Wu,Xiao-Yuan Wu,Can-Zhong Lu J. Mater. Chem. A, 2015,3, 15399-15402
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Shunsuke Kanai,Ippei Nagahara,Yusuke Kita,Keigo Kamata Chem. Sci., 2017,8, 3146-3153
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Yan Li,Fanping Shi,Nan Cai,Xingguang Su New J. Chem., 2015,39, 6092-6098
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Tianzhi Yu,Qianguang Yang,Tong Zhang,Yuling Zhao,Chengjin Wei,Yanmei Li,Hui Zhang,Dingqin Hu New J. Chem., 2019,43, 18110-18119
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Tingting Zhao,Xiaoping Song,Wen Zhong,Lei Yu,Wenxi Hua,Malcolm M. Q. Xing,Xiaozhong Qiu Polym. Chem., 2015,6, 283-293
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Jun Tian,Kang-Ning Yuan,Wen Liu,Hong-Hong Chang,Xing Li Chem. Commun., 2021,57, 1943-1946
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Yuhang Guo,Zhihong Yang,Yan Cheng,Luyuan Pual Wang,Baoshan Zhang,Yue Zhao,Zhichuan J. Xu,Guangbin Ji J. Mater. Chem. C, 2017,5, 491-512
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Jingchao Zhang,Fei Xu,Yang Hong,Qingang Xiong,Jianming Pan RSC Adv., 2015,5, 89415-89426
820960-02-9 (1H-Indole, 6-[1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]ethoxy]-) Related Products
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